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Compound of Interest

Compound Name: GSK-4716

Cat. No.: B1208999

For Immediate Reference: GSK-4716 Disposal Protocol

For researchers, scientists, and drug development professionals utilizing GSK-4716, a
selective agonist for estrogen-related receptors ERR[3 and ERRYy, adherence to proper disposal
protocols is paramount for ensuring laboratory safety and environmental protection.[1][2][3][4]
This guide provides essential, step-by-step instructions for the safe handling and disposal of
GSK-4716, aligning with general laboratory chemical waste management best practices.

Core Principle: Treat as Hazardous Chemical Waste

Unless explicitly confirmed to be non-hazardous by your institution's Environmental Health and
Safety (EHS) department, GSK-4716 and any materials contaminated with it must be treated
as hazardous chemical waste.[5][6] Laboratory personnel should never dispose of this
compound down the drain, in regular trash, or by evaporation.[5][7]

Step-by-Step Disposal Workflow

The following workflow outlines the necessary steps for the proper disposal of GSK-4716.
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Step 1: Preparation & Segregation

Wear appropriate PPE:
Lab coat, gloves, safety glasses

'

Segregate GSK-4716 waste
from other chemical waste streams

Step 2: Cintainment

Use a designated, compatible,
and leak-proof hazardous waste container

'

Affix a hazardous waste label
to the container

Step 3: Doiumentation

Fill out the label completely:
'GSK-4716', concentration,
date, and other required information

Step 4:i8torage

Store the sealed container in a designated
satellite accumulation area

l

Ensure secondary containment is used

Step 5: £15p05a1

Arrange for pickup through your
institution's EHS department

Click to download full resolution via product page

Caption: Workflow for the proper disposal of GSK-4716.
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Detailed Experimental Protocols for Disposal

1. Waste Collection:

e Solid GSK-4716: Carefully sweep up solid GSK-4716 and place it into a suitable, sealable
container for disposal.[8]

e Solutions containing GSK-4716: Collect all agueous and solvent solutions containing GSK-
4716 in a dedicated, compatible hazardous waste container.[9] The Safety Data Sheet (SDS)
for GSK-4716 indicates it is soluble in DMSO and ethanol.[2] Therefore, plastic containers
are generally preferred for waste storage.[6]

o Contaminated Labware: Disposable items such as pipette tips, gloves, and empty vials that
have come into contact with GSK-4716 should be collected in a dedicated, sealed bag or
container clearly labeled as hazardous waste.[10]

2. Container Management:

» Compatibility: Ensure the waste container is chemically compatible with GSK-4716 and any
solvents used.[5][9]

» Labeling: As soon as you begin accumulating waste, label the container with a hazardous
waste tag provided by your institution's EHS.[5][7] The label must clearly identify the
contents, including "GSK-4716" and any other chemicals present, along with their
approximate concentrations.[9]

o Closure: Keep waste containers securely closed at all times, except when adding waste.[5]

[7]
3. Storage:

e Location: Store hazardous waste in a designated satellite accumulation area within the
laboratory.[6][11]

e Segregation: Store GSK-4716 waste segregated from incompatible materials.[5][7]

e Secondary Containment: Always use secondary containment, such as a tray or bin, to
capture any potential leaks or spills.[7][11]
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4. Disposal of Empty Containers:

e A container that has held GSK-4716 should be managed as hazardous waste.[7] If the

compound is determined to be an acute hazardous waste (P-listed), the container must be

triple-rinsed with a suitable solvent.[5][7][11] The rinsate must be collected and disposed of

as hazardous waste.[7][11] After proper rinsing, and with the label defaced, the container

may be disposed of as regular trash.[5][7]

Spill Management

In the event of a GSK-4716 spill, the cleanup materials must also be treated as hazardous

waste.[7]

: _ :

Ensure adequate ventilation and wear appropriate personal protective equipment (PPE).[8]
For solid spills, sweep up the material and place it in a suitable container for disposal.[8]
Prevent the spilled material from entering drains or waterways.[8]

Local authorities should be notified of any significant spills that cannot be contained.[8]

Parameter Value Source
Molecular Weight 282.34 g/mol [2][3]
Molecular Formula C17H18N202 [2][3]
N Soluble to 100 mM in DMSO
Solubility [2]
and ethanol

Storage Temperature Keep refrigerated [8]
Purity >99% [2]

Signaling Pathway Context

GSK-4716 is a selective agonist for the estrogen-related orphan nuclear receptors ERR[3 and

ERRYy.[2][3] Its use in research often involves the modulation of downstream metabolic
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nduces expression
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(e.g., Cptlb, Atp5b, 1dh3)

increases

Fatty Acid Oxidation Citrate Synthase Activity Cytochrome c Protein

Click to download full resolution via product page
Caption: Activation of ERRB/y by GSK-4716 and downstream effects.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of GSK-4716, fostering a secure research environment. Always consult your
institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.medchemexpress.com/GSK-4716.html
https://www.rndsystems.com/products/gsk-4716_3075
https://www.scbt.com/p/gsk-4716-101574-65-6
https://cenmed.com/gsk-4716-c15-1199-954/
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ65166MA&productDescription=GSK+4716+10MG&vendorId=VN00024248&countryCode=US&language=en
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/hazardous_waste_guide.pdf
https://safety.net.technion.ac.il/files/2023/08/SU-Instruction-%D7%9C%D7%95%D7%9E%D7%93%D7%95%D7%AA-Chemical-Waste-EN-AR.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1208999#gsk-4716-proper-disposal-procedures
https://www.benchchem.com/product/b1208999#gsk-4716-proper-disposal-procedures
https://www.benchchem.com/product/b1208999#gsk-4716-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208999?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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